1,4-dibromo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene
Overview
Description
1,4-Dibromo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene (1,4-DBCH) is a synthetic organic compound that has recently been studied for its potential applications in scientific research. 1,4-DBCH is a cyclic hydrocarbon that contains three double bonds and six carbon atoms. It is a colorless, odorless, and non-toxic compound. 1,4-DBCH has been the subject of numerous research studies due to its unique properties, which make it an attractive tool for scientific research.
Scientific Research Applications
Stereochemical Aspects and Reaction Mechanisms
- Studies on the stereochemistry of cyclohexene derivatives resulting from the disilylation of 1,3-cyclohexadiene, including insights into cis/trans configurations and the mechanism of trifluoroacetolysis, highlight the importance of stereochemical considerations in chemical transformations involving similar compounds (Wickham & Kitching, 1983).
Bromination and Derivatization Studies
- Research on the bromination of cyclohexadienes, leading to various brominated products, elucidates the regio- and stereo-selectivity of bromine addition and the structural reassignment of resulting compounds based on NMR evidence and X-ray crystallography (Han, Khedekar, Masnovi, & Baker, 1999).
Structure Characterization and Thermal Stability
- The characterization of 1,2-dibromo-4-(1,2-dibromoethyl)cyclohexane (TBECH) isomers and their thermal sensitivities and interconversion at elevated temperatures provides insights into the stability and reactivity of brominated cyclohexane derivatives (Arsenault et al., 2008).
Synthesis of Cyclohexane Derivatives
- Investigations into the selectivity of addition reactions for the synthesis of cyclohexane derivatives, incorporating various functional groups (Br, Cl, N, O, S), demonstrate the versatility of cyclohexadienes in synthetic organic chemistry and the potential for creating functionally diverse molecules (Kaya, Menzek, & Şahin, 2014).
Mechanism of Action
Target of Action
Brominated compounds like this often interact with various biological macromolecules, including proteins and nucleic acids .
Mode of Action
It’s known that brominated compounds can participate in electrophilic addition reactions . In such reactions, the bromine atoms can form bonds with other atoms in a molecule, leading to changes in the molecule’s structure and function .
Biochemical Pathways
Brominated compounds can potentially affect a wide range of biochemical pathways due to their reactivity .
Pharmacokinetics
The bromine atoms in the compound could potentially influence its pharmacokinetic properties, including its bioavailability .
Result of Action
The compound’s potential to form bonds with other atoms in a molecule could lead to changes in the molecule’s structure and function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1,4-dibromo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and its interactions with its targets .
properties
IUPAC Name |
1,4-dibromo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2/c7-5-1-2-6(8)4-3-5/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWJPEBQEEAHIGZ-IDEBNGHGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH]1=[13CH][13C](=[13CH][13CH]=[13C]1Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4Br2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40745842 | |
Record name | 1,4-Dibromo(~13~C_6_)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40745842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.86 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 71309355 | |
CAS RN |
201595-52-0 | |
Record name | 1,4-Dibromo(~13~C_6_)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40745842 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 201595-52-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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